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Compound of Interest

Compound Name: 2,4-Dimethoxytoluene

Cat. No.: B1295152

Introduction

This document provides a comprehensive overview of 2,4-Dimethoxytoluene, including its
chemical properties and a critical evaluation of its potential application in fragrance
formulations. These notes are intended for researchers, scientists, and professionals in the
fragrance and cosmetic industries.

Based on available data, it is crucial to note that 2,4-Dimethoxytoluene is not recommended
for use in fragrance formulations.[1] This assessment is predicated on a lack of positive
olfactory characteristics and significant safety concerns.

Chemical and Physical Properties

2,4-Dimethoxytoluene is an aromatic organic compound. A summary of its key physical and
chemical properties is presented below.
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Property Value Reference

CAS Number 38064-90-3

Molecular Formula CoH1202 [2]

Molecular Weight 152.19 g/mol

Appearance Colorless to pale yellow liquid [1]

Boiling Point 110-120 °C at 30 mmHg

Density 1.036 g/mL at 25 °C

Flash Point 93 °C (199.4 °F) - closed cup

Solubility Soluble in water (326.1 mg/L at 0]
25 °C, est.)

logP (o/w) 2.760 [1]

Olfactory Profile

A critical component for any fragrance ingredient is its odor profile. Notably, public-facing

chemical databases and fragrance industry resources do not contain favorable or even detailed

organoleptic descriptions for 2,4-Dimethoxytoluene.[1] The absence of such information

typically indicates that a compound does not possess a desirable or commercially viable scent

for perfumery.

Safety and Regulatory Status

The primary reason for the contraindication of 2,4-Dimethoxytoluene in fragrance is rooted in

safety.

Hazard Identification: According to safety data sheets, 2,4-Dimethoxytoluene is classified with

the following hazards:

o Skin Irritation (H315): Causes skin irritation.

o Eye Irritation (H319): Causes serious eye irritation.
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» Respiratory Irritation (H335): May cause respiratory irritation.

These classifications make it unsuitable for cosmetic products, especially leave-on applications
like perfumes, which have prolonged skin contact.

Regulatory Context: While not explicitly banned in all regions, the hazard profile of 2,4-
Dimethoxytoluene would place it under intense scrutiny by regulatory bodies like the
European Commission's Scientific Committee on Consumer Safety (SCCS). The cosmetics
industry increasingly prioritizes ingredients with a proven safety record, avoiding compounds
with known irritation potential. The parent compound, toluene, has also been subject to safety
re-reviews for its use in cosmetics.[3] Furthermore, related compounds like 2,4-diaminotoluene
are noted for their carcinogenic properties, highlighting the toxicological risks associated with
substituted toluene derivatives.[4]

Conclusion and Recommendations

Given the available data, 2,4-Dimethoxytoluene is not a viable candidate for fragrance
formulations. The combination of significant safety concerns (skin, eye, and respiratory
irritation) and a lack of a desirable olfactory profile precludes its use.

Researchers and formulators are advised to consult resources such as "The Good Scents
Company" and supplier safety data sheets before considering novel chemicals for fragrance
applications.[1]

Experimental Protocols: Evaluating a Novel
Chemical for Fragrance Application

Since 2,4-Dimethoxytoluene is not used in fragrance, the following section provides a
generalized protocol for the evaluation of a new chemical entity (NCE) for its potential as a
fragrance ingredient. This workflow is essential for ensuring both the safety and efficacy of new
fragrance materials.

Protocol 1: Initial Physicochemical and Olfactory
Screening

Objective: To determine the basic properties and scent profile of a novel chemical.
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Methodology:
e Purity Analysis:

o Perform Gas Chromatography-Mass Spectrometry (GC-MS) to determine the purity of the
NCE. The purity should be >98% for initial screening.

o Physicochemical Characterization:

o Determine boiling point, vapor pressure, and flash point to assess volatility and

flammability.

o Measure the octanol-water partition coefficient (logP) to predict skin permeability and

substantivity.
 Olfactory Evaluation:

Prepare a 10% dilution of the NCE in a suitable solvent (e.g., ethanol).

[e]

Dip a standard fragrance blotter into the solution and remove any excess liquid.

o

[¢]

Evaluate the scent immediately (top note), after 15-30 minutes (middle note), and after

several hours (base note).

[¢]

A trained perfumer or sensory panel should record odor descriptors (e.g., fruity, floral,
woody), intensity, and longevity.

Protocol 2: Safety and Toxicological Assessment

Objective: To evaluate the safety profile of the NCE for cosmetic use.
Methodology:
e In Silico Analysis:

o Use Quantitative Structure-Activity Relationship (QSAR) models to predict potential
toxicity, including mutagenicity, carcinogenicity, and skin sensitization.

* In Vitro Testing:
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o Skin Irritation: Conduct an in vitro skin irritation test using reconstructed human epidermis
(RhE) models (e.g., OECD Test Guideline 439).

o Eye Irritation: Perform an in vitro eye irritation test, such as the Bovine Corneal Opacity
and Permeability (BCOP) test (OECD TG 437).

o Skin Sensitization: Assess the skin sensitization potential using a combination of in vitro
methods covering the key events of the Adverse Outcome Pathway (AOP), such as the
Direct Peptide Reactivity Assay (DPRA) (OECD TG 442C) and the KeratinoSens™ assay
(OECD TG 442D).[5][6]

o Genotoxicity: Perform an in vitro micronucleus test (OECD TG 487) and an Ames test
(OECD TG 471) to assess mutagenic potential.

Protocol 3: Stability and Formulation Compatibility

Objective: To assess the stability of the NCE in a typical fragrance base and its compatibility
with other ingredients.

Methodology:
e Base Formulation:
o Prepare a simple fragrance base consisting of 95% ethanol and 5% distilled water.
o Incorporate the NCE at a concentration of 1-5%.
o Accelerated Stability Testing:
o Store samples of the formulation under various conditions:
» Elevated temperature (e.g., 40°C) for 12 weeks.
» UV light exposure (to simulate shelf life).
= Room temperature (as a control).

e Analysis:
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o At set time points (e.g., 2, 4, 8, 12 weeks), analyze the samples for:
» Changes in color and clarity (visual inspection).
» Changes in scent profile (olfactory evaluation).
» Degradation of the NCE (GC-MS analysis).

o Evaluate for any precipitation or discoloration that would indicate incompatibility.

Visualizations
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Caption: Workflow for evaluating a new chemical for fragrance use.
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Caption: Logical relationship for not using 2,4-Dimethoxytoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes for 2,4-Dimethoxytoluene in
Fragrance Formulation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295152#application-of-2-4-dimethoxytoluene-in-
fragrance-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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